Cas no 144154-31-4 (2-Chloro-3,4,5-trifluorobenzoic acid)

2-Chloro-3,4,5-trifluorobenzoic acid is a fluorinated benzoic acid derivative characterized by its chloro and trifluoro substituents, which enhance its reactivity and utility in organic synthesis. This compound serves as a versatile intermediate in pharmaceutical and agrochemical applications, particularly in the synthesis of active ingredients requiring precise halogenation patterns. Its electron-withdrawing groups facilitate nucleophilic substitution reactions, making it valuable for constructing complex aromatic frameworks. The high purity and stability of this acid ensure consistent performance in demanding synthetic processes. Its structural features also contribute to improved metabolic stability in bioactive molecules, underscoring its importance in medicinal chemistry and material science research.

2-Chloro-3,4,5-trifluorobenzoic acid structure

144154-31-4 structure

Product Name:2-Chloro-3,4,5-trifluorobenzoic acid

CAS No:144154-31-4

MF:C₇H₂ClF₃O₂

MW:210.537791728973

CID:2777177

PubChem ID:53773905

Update Time:2025-06-07

2-Chloro-3,4,5-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-chloro-3,4,5-trifluoro-
- 2-Chloro-3,4,5-trifluorobenzoic acid
- 144154-31-4
- DTXSID20706557
- SCHEMBL3539441
- DTXCID90657305
- Inchi： 1S/C7H2ClF3O2/c8-4-2(7(12)13)1-3(9)5(10)6(4)11/h1H,(H,12,13)
- InChI Key： DQNRGCOFANDGOF-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C(=CC=1C(=O)O)F)F)F

Computed Properties

Exact Mass: 209.9695415g/mol
Monoisotopic Mass: 209.9695415g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 37.3Å²

2-Chloro-3,4,5-trifluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013032437-250mg	2-Chloro-3,4,5-trifluorobenzoic acid	144154-31-4	97%	250mg	489.60 USD	2021-06-22
Alichem	A013032437-500mg	2-Chloro-3,4,5-trifluorobenzoic acid	144154-31-4	97%	500mg	847.60 USD	2021-06-22
Alichem	A013032437-1g	2-Chloro-3,4,5-trifluorobenzoic acid	144154-31-4	97%	1g	1,460.20 USD	2021-06-22